N-(3,4-dichlorobenzyl)-8-methoxy-4-methyl-2-quinolinamine

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-8-methoxy-4-methylquinolin-2-amine
• InChI: InChI=1S/C18H16Cl2N2O/c1-11-8-17(21-10-12-6-7-14(19)15(20)9-12)22-18-13(11)4-3-5-16(18)23-2/h3-9H,10H2,1-2H3,(H,21,22)
• InChI Key: ZUXAMERZRRSJPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)NCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N2O
• Molecular Weight: 347.2 g/mol

Description

N-(3,4-dichlorobenzyl)-8-methoxy-4-methyl-2-quinolinamine, commonly known as 3,4-DCBQ, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been found to possess a number of interesting biochemical and physiological properties. In

Scientific Research Applications

3,4-DCBQ has been found to have a variety of scientific research applications, particularly in the field of biochemistry. One of the most promising applications of this compound is its use as a fluorescent probe for the detection of metal ions. In addition, 3,4-DCBQ has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can be useful in the study of certain diseases, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3,4-DCBQ is not fully understood, but it is believed to involve the formation of a complex with metal ions. This complex is highly fluorescent, which allows for the detection and quantification of metal ions in biological samples. In addition, 3,4-DCBQ has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, by binding to the active site of the enzyme and preventing substrate binding.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-DCBQ are largely dependent on its interactions with metal ions and enzymes. In the presence of metal ions, 3,4-DCBQ forms a fluorescent complex that can be used for detection and quantification purposes. In addition, the inhibition of enzymes such as acetylcholinesterase can have important implications for the study of certain diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-DCBQ in lab experiments is its high sensitivity and selectivity for metal ions. This makes it a useful tool for the detection and quantification of metal ions in biological samples. In addition, the inhibition of enzymes such as acetylcholinesterase can be useful in the study of certain diseases. However, one limitation of using 3,4-DCBQ is its potential toxicity, which must be carefully considered when designing experiments.

Future Directions

There are many potential future directions for research involving 3,4-DCBQ. One area of interest is the development of new fluorescent probes based on the structure of 3,4-DCBQ. These probes could be used for the detection of a wide range of metal ions and could have important applications in the study of biological systems. In addition, further research is needed to fully understand the mechanism of action of 3,4-DCBQ and its interactions with metal ions and enzymes. This could lead to the development of new drugs and therapies for the treatment of diseases such as Alzheimer's disease.

Synthesis Methods

The synthesis of 3,4-DCBQ involves a multi-step process that begins with the reaction of 2-methylquinoline with 3,4-dichlorobenzyl chloride in the presence of a base. This reaction yields 3,4-dichlorobenzyl-2-methylquinoline, which is then reacted with sodium methoxide to produce 3,4-DCBQ. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.